Cas no 1807128-43-3 (5-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid)

• Product Name: 5-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid
• CAS No: 1807128-43-3
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4804733
• Update Time: 2025-07-19

5-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C8H6ClF2NO3/c9-1-3-2-12-7(13)5(6(10)11)4(3)8(14)15/h2,6H,1H2,(H,12,13)(H,14,15)
• InChI Key： KKXYXEGCNJWJHQ-UHFFFAOYSA-N
• SMILES： ClCC1=CNC(C(C(F)F)=C1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0
• Topological Polar Surface Area: 66.4

Additional information on 5-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid

Research Brief on 5-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid (CAS: 1807128-43-3)

The compound 5-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid (CAS: 1807128-43-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 5-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid, which make it a promising scaffold for the design of novel enzyme inhibitors. The presence of both chloromethyl and difluoromethyl groups on the pyridine ring provides opportunities for selective modifications, enabling the development of targeted therapies. Researchers have successfully synthesized this compound using multi-step organic reactions, with a focus on optimizing yield and purity for pharmaceutical applications.

In vitro studies have demonstrated that 5-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid exhibits potent inhibitory activity against a range of enzymes, including kinases and proteases. These findings suggest its potential as a lead compound for the treatment of diseases such as cancer and inflammatory disorders. Mechanistic studies have revealed that the compound interacts with key amino acid residues in the active sites of target enzymes, leading to competitive inhibition.

Further investigations into the pharmacokinetic properties of 5-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid have shown favorable absorption and distribution profiles in preclinical models. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Ongoing research is exploring structural analogs and prodrug strategies to enhance its therapeutic index.

The compound's potential applications extend beyond small-molecule therapeutics. Recent work has explored its use as a building block for the synthesis of more complex drug candidates and as a tool compound for chemical biology studies. Its versatility and reactivity make it a valuable asset in medicinal chemistry campaigns aimed at addressing unmet medical needs.

In conclusion, 5-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid represents an exciting area of research in chemical biology and drug discovery. While significant progress has been made in understanding its properties and potential applications, further studies are needed to fully realize its therapeutic potential. The compound's unique structural features and biological activity profile position it as a promising candidate for future drug development efforts.